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Compound of Interest

Compound Name: Nystatin A1 trihydrate

Cat. No.: B13826137

Executive Summary

Nystatin Al is a macrocyclic polyene antifungal agent derived from Streptomyces noursei.[1][2]
[3][4] While often supplied as a complex (Nystatin A1, A2, and A3), the Nystatin A1 Trihydrate
form represents a specific hydration state critical for stoichiometric calculations in analytical
chemistry and crystallographic studies.[5][6] This guide provides a definitive structural analysis
of the trihydrate form, elucidating its molecular weight derivation, stereochemical configuration,
and mechanism of action.[5][6] It serves as a self-validating protocol for the identification and
handling of this sensitive compound.[6]

Chemical Identity & Structural Elucidation[7]
Nomenclature and Classification[1]

o« Common Name: Nystatin Al Trihydrate[6]
e Chemical Class: Polyene Macrolide (Tetraene-diene system)[5][6]

o CAS Registry Number: 1400-61-9 (Generic Nystatin); 34786-70-4 (Nystatin Al specific)[5][6]
[7]

Molecular Weight Analysis
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The distinction between the anhydrous and trihydrate forms is non-trivial in quantitative assays.
Nystatin A1 possesses a molecular formula of

JLI2114][71[8][9] The trihydrate form includes three water molecules within the crystal lattice,
altering the molecular weight used for molarity calculations.

Table 1: Molecular Weight Derivation

) Molecular
Chemical . Lo L
Component Weight (g/mol  Stoichiometry Contribution
Formula
)
Nystatin A1
926.11 1 926.11
(Anhydrous)
Water of
] 18.015 3 54.05
Hydration
Nystatin A1
i ~980.16 - 980.16
Trihydrate

Critical Note: When preparing molar solutions for Minimum Inhibitory Concentration (MIC) or

kinetic studies, failure to account for the hydration shell (

) will result in a 5.8% underestimation of the active pharmaceutical ingredient (API)

concentration.

Stereochemical Architecture

The Nystatin A1 molecule is a 38-membered macrolactone ring containing a conjugated
polyene system and a hydrophilic polyol region.[5][6]

e The Chromophore: Unlike Amphotericin B (heptaene), Nystatin Al is a tetraene.[5] It
contains a conjugated tetraene system and a separate conjugated diene, isolated by
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saturated methylene groups (

carbons).[5] This interruption is responsible for its distinct UV spectral fingerprint compared
to other polyenes.

e The Aglycone: The macrocycle is substituted with a carboxylic acid group at C-16.[6]
e The Glycoside: An amino sugar, mycosamine (3-amino-3,6-dideoxy-

-D-mannopyranose), is glycosidically linked to the C-19 hydroxyl group.[5][6] This moiety is
essential for the drug's solubility and interaction with fungal membranes.

Mechanism of Action: The Sterol-Pore Dynamic[1][2]

Nystatin's fungicidal activity is driven by its high affinity for ergosterol, the primary sterol in
fungal cell membranes.[5][1][3][10][11][12][13] This selectivity spares mammalian cells, which
primarily contain cholesterol, although toxicity remains a concern at high systemic doses.[5][6]

Pathway Visualization

The following diagram illustrates the stepwise mechanism from membrane insertion to cell
death.
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Figure 1: The molecular mechanism of Nystatin Al, depicting the formation of transmembrane
pores via ergosterol sequestration.

Physicochemical Properties & Stability[1][7][8]
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Solubility Profile

Nystatin Al is amphiphilic but exhibits poor water solubility due to the rigid polyene backbone.

e Water: Insoluble (

).

o Methanol/Ethanol: Slightly soluble.[6]

e DMF/DMSO: Freely soluble (

).[6]

o Protocol Tip: For stock solutions, dissolve Nystatin A1 Trihydrate in DMSO or DMF, then
dilute into aqueous media.[5][6] Avoid freeze-thaw cycles as the compound is susceptible to
oxidation.[5][6]

Spectral Characteristics (UV-Vis)

The interrupted conjugation system yields a characteristic triple-peak spectrum, which serves
as a primary identity test.[5][6]

e 1:

[516]1[7]
°« 2

(Major peak)[5][6]
e 3

[516]1[7]

Analytical Protocol: Characterization & Purity

This protocol outlines the validation of Nystatin A1 Trihydrate using High-Performance Liquid
Chromatography (HPLC). This method separates the A1 isomer from the A2/A3 minor
components and degradation products.
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HPLC Methodology

e Column: C18 Reverse Phase (e.g.,

)-[5][€]

¢ Mobile Phase:
o Buffer:

Ammonium Acetate (pH 6.0).

o Organic: Methanol / Acetonitrile.[6]
o Ratio: Isocratic or Gradient (typically 70% Organic / 30% Buffer).

o Flow Rate:

e Detection: UV at
[6]
e Temperature:

(Keep samples cooled to

to prevent degradation).

Quality Control Workflow

The following workflow ensures the integrity of the reference standard before use in biological
assays.
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Figure 2: Analytical workflow for the qualification of Nystatin A1 Trihydrate standards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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